An In-depth Technical Guide to the Chemical Properties and Reactivity of Dimethyl Dicarbonate (DMDC)
An In-depth Technical Guide to the Chemical Properties and Reactivity of Dimethyl Dicarbonate (DMDC)
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the chemical properties and reactivity of dimethyl dicarbonate (B1257347) (DMDC), a potent microbial inhibitor. The information is intended for researchers, scientists, and professionals in drug development who utilize or are investigating the applications of DMDC.
Chemical and Physical Properties
Dimethyl dicarbonate (DMDC), also known as dimethyl pyrocarbonate, is a colorless liquid with a pungent odor.[1][2] It is primarily used as a cold sterilant in beverages.[1][2] Key physical and chemical properties of DMDC are summarized in the table below.
| Property | Value | References |
| Chemical Formula | C₄H₆O₅ | [2][3] |
| Molecular Weight | 134.09 g/mol | [3] |
| Appearance | Colorless liquid | [2][3] |
| Density | 1.25 g/mL at 25 °C | [3] |
| Melting Point | 16-18 °C | [2] |
| Boiling Point | 172 °C (with decomposition) | [2][4] |
| Solubility in Water | ~35 g/L (decomposes) | [3] |
| CAS Number | 4525-33-1 | [2] |
Reactivity and Mechanism of Action
DMDC's efficacy as a microbial control agent stems from its high reactivity with nucleophiles, which leads to the inactivation of essential enzymes in microorganisms.[5]
Hydrolysis
In aqueous solutions, DMDC undergoes rapid hydrolysis to produce methanol (B129727) and carbon dioxide, which are its principal breakdown products.[3][5] This decomposition is a key feature of DMDC, as it leaves no significant residue in the treated product. The rate of hydrolysis is dependent on temperature.[6]
The overall hydrolysis reaction is:
(CH₃OCO)₂O + H₂O → 2CH₃OH + 2CO₂
Reactivity with Nucleophiles
The primary mechanism of antimicrobial action involves the methoxycarbonylation of nucleophilic functional groups present in microbial enzymes.[5] Key targets include the imidazole (B134444) group of histidine, the amino group of lysine, and the sulfhydryl group of cysteine residues in proteins.[5] This modification leads to enzyme inactivation and subsequent microbial death.
DMDC reacts readily with primary and secondary amines to form carbamates. This reaction is fundamental to its inactivation of proteins. The reaction with the amino group of an amino acid can be represented as:
R-NH₂ + (CH₃OCO)₂O → R-NH-COOCH₃ + CH₃OH + CO₂
Studies have shown that DMDC can be used for the N-methylation, N,O-dimethylation, and N-formylation of amino acids under acidic conditions.[7][8]
In the presence of alcohols, such as ethanol (B145695) found in wine, DMDC can form ethyl methyl carbonate.[2] The reaction with phenols, in the presence of a base, can lead to the O-methylation of the phenolic hydroxyl group.
DMDC has been shown to inhibit several key microbial enzymes, including:
-
Alcohol dehydrogenase[2]
-
Glyceraldehyde-3-phosphate dehydrogenase[2]
-
Acetate kinase[2]
-
L-glutamic acid decarboxylase[2]
The inactivation of these enzymes disrupts critical metabolic pathways, leading to microbial death.
Experimental Protocols
Determination of DMDC Purity by Titration
This method is based on the reaction of DMDC with an excess of diisobutylamine (B89472), followed by back-titration of the unreacted amine with hydrochloric acid.
Materials:
-
Acetone
-
1 N Diisobutylamine in chlorobenzene
-
1 N Hydrochloric acid
-
250 mL Beaker
-
100 mL Graduated cylinder
-
25 mL Pipette
-
Burette
-
Potentiometric titrator with a glass and reference electrode
-
Stirrer
Procedure:
-
Accurately weigh approximately 2 g of the DMDC sample (W) into a 250 mL beaker.
-
Dissolve the sample in 100 mL of acetone.
-
Accurately pipette 25 mL of 1 N diisobutylamine solution into the beaker.
-
Allow the reaction mixture to stand for 5 minutes.
-
Titrate the solution potentiometrically with 1 N hydrochloric acid while stirring. Record the volume of HCl consumed (a mL).
-
Perform a blank titration without the DMDC sample. Record the volume of HCl consumed (b mL).
Calculation: The purity of DMDC is calculated using the following formula: Purity (%) = [(b - a) × N × 134.09] / (W × 1000) × 100 Where:
-
b = volume of HCl for blank (mL)
-
a = volume of HCl for sample (mL)
-
N = Normality of HCl solution
-
134.09 = Molecular weight of DMDC
-
W = Weight of DMDC sample (g)
Analysis of Dimethyl Carbonate Impurity by Gas Chromatography (GC)
This method is used to determine the concentration of dimethyl carbonate (DMC), a common impurity in DMDC.
Instrumentation:
-
Gas chromatograph with a Flame Ionization Detector (FID)
-
Capillary column (e.g., SE-30 or Carbowax 20M, 50 m x 0.3 mm)[1]
-
Data acquisition system
Reagents:
-
Dimethyl carbonate (DMC) standard
-
Internal standard (e.g., methyl isobutyl ketone)[1]
-
DMDC sample
GC Conditions (example):
-
Injector Temperature: 200 °C
-
Detector Temperature: 250 °C
-
Oven Program: 50 °C (hold 2 min), ramp to 150 °C at 10 °C/min, hold 5 min
-
Carrier Gas: Helium at a constant flow rate
-
Injection Volume: 1 µL (split injection)
Procedure:
-
Prepare a series of calibration standards containing known concentrations of DMC and a constant concentration of the internal standard in a suitable solvent.
-
Prepare the DMDC sample for analysis by diluting it in the same solvent and adding the internal standard.
-
Inject the calibration standards and the sample solution into the GC.
-
Identify the peaks for DMC and the internal standard based on their retention times.
-
Construct a calibration curve by plotting the ratio of the peak area of DMC to the peak area of the internal standard against the concentration of DMC.
-
Determine the concentration of DMC in the sample from the calibration curve.
Visualizations
Chemical Reactions of DMDC
Caption: Key reactions of Dimethyl Dicarbonate (DMDC).
Mechanism of Enzyme Inactivation
Caption: Mechanism of enzyme inactivation by DMDC.
Experimental Workflow for GC Analysis
Caption: Workflow for the GC analysis of DMC in DMDC.
References
- 1. Kinetic Spectrophotometric Method for the 1,4-Diionic Organophosphorus Formation in the Presence of Meldrum′s Acid: Stopped-Flow Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Dimethyl dicarbonate - Wikipedia [en.wikipedia.org]
- 3. Dimethyl dicarbonate | C4H6O5 | CID 3086 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Dimethyl Bicarbonate (DMDC) | OIV [oiv.int]
- 5. 722. Dimethyldicarbonate (DMDC) (WHO Food Additives Series 28) [inchem.org]
- 6. nbinno.com [nbinno.com]
- 7. Glycine turnover and decarboxylation rate quantified in healthy men and women using primed, constant infusions of [1,2-13C2]glycine and [2H3]leucine - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Enzyme Activity Measurement for Alcohol Dehydrogenases Using Spectrophotometric Assays [creative-enzymes.com]
